Cas no 87637-30-7 (N-4-(4-chlorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 87637-30-7
• MF: C₁₆H₁₁ClN₂OS
• MW: 314.789341211319
• CID: 1908557
• PubChem ID: 681700
• Update Time: 2025-04-21

N-4-(4-chlorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-
• Z29592615
• 87637-30-7
• WAY-301657
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzamide
• STK804781
• CHEMBL3134331
• Oprea1_299600
• AKOS000523194
• F0098-0284
• N-(4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL)BENZAMIDE
• SR-01000401059-1
• SR-01000401059
• N-(4-(4-chlorophenyl)thiazol-2-yl)benzamide
• N-4-(4-chlorophenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C16H11ClN2OS/c17-13-8-6-11(7-9-13)14-10-21-16(18-14)19-15(20)12-4-2-1-3-5-12/h1-10H,(H,18,19,20)
• InChI Key： KLPMYYJSUCSYSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.0280618Da
• Monoisotopic Mass: 314.0280618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides